Cas no 128156-54-7 (Methyl benzodoxazole-4-carboxylate)
128156-54-7 structure
Product Name:Methyl benzodoxazole-4-carboxylate
CAS No:128156-54-7
MF:C9H7NO3
MW:177.1568
MDL:MFCD11110250
CID:1039783
PubChem ID:14616761
Update Time:2024-11-02
Methyl benzodoxazole-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl benzo[d]oxazole-4-carboxylate
- methyl 1,3-benzoxazole-4-carboxylate
- Methyl 4-benzoxazolecarboxylate
- Methyl Benzoxazole-4-carboxylate
- 4-BENZOXAZOLECARBOXYLIC ACID, METHYL ESTER
- Benzooxazole-4-carboxylic acid methyl ester
- MethylBenzoxazole-4-carboxylate
- 5405AA
- 4-Benzoxazolecarboxylic acid methyl ester
- SY035781
- AK100258
- ST24025473
- AKOS006308451
- 128156-54-7
- Y10062
- EN300-250703
- MFCD11110250
- DTXSID70562226
- DA-12982
- DS-2232
- SCHEMBL19644298
- Methylbenzo[d]oxazole-4-carboxylate
- Methyl benzodoxazole-4-carboxylate
-
- MDL： MFCD11110250
- Inchi： 1S/C9H7NO3/c1-12-9(11)6-3-2-4-7-8(6)10-5-13-7/h2-5H,1H3
- InChI Key： XYHIHNFBMYROIE-UHFFFAOYSA-N
- SMILES： O1C([H])=NC2C1=C([H])C([H])=C([H])C=2C(=O)OC([H])([H])[H]
Computed Properties
- Exact Mass: 177.04261
- Monoisotopic Mass: 177.042593085g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.3
- XLogP3: 1.6
Experimental Properties
- Density: 1.288±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 107-109 ºC
- Boiling Point: 260-270 ºC
- Flash Point: 118.6±19.8 ºC,
- Solubility: Slightly soluble (2.7 g/l) (25 º C),
- PSA: 52.33
Methyl benzodoxazole-4-carboxylate Security Information
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Storage Condition：Sealed in dry,2-8°C
Methyl benzodoxazole-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M846996-250mg |
Methyl benzo[d]oxazole-4-carboxylate |
128156-54-7 | 98% | 250mg |
782.10 | 2021-05-17 | |
| Fluorochem | 220710-250mg |
Methyl benzo[d]oxazole-4-carboxylate |
128156-54-7 | 95% | 250mg |
￡71.00 | 2022-03-01 | |
| Fluorochem | 220710-1g |
Methyl benzo[d]oxazole-4-carboxylate |
128156-54-7 | 95% | 1g |
￡183.00 | 2022-03-01 | |
| Fluorochem | 220710-5g |
Methyl benzo[d]oxazole-4-carboxylate |
128156-54-7 | 95% | 5g |
￡587.00 | 2022-03-01 | |
| TRC | M889030-10mg |
Methyl benzo[d]oxazole-4-carboxylate |
128156-54-7 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M889030-50mg |
Methyl benzo[d]oxazole-4-carboxylate |
128156-54-7 | 50mg |
$ 95.00 | 2022-06-03 | ||
| TRC | M889030-100mg |
Methyl benzo[d]oxazole-4-carboxylate |
128156-54-7 | 100mg |
$ 135.00 | 2022-06-03 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD238374-250mg |
Methyl benzo[d]oxazole-4-carboxylate |
128156-54-7 | 98% | 250mg |
￥391.0 | 2022-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD238374-1g |
Methyl benzo[d]oxazole-4-carboxylate |
128156-54-7 | 98% | 1g |
￥1055.0 | 2022-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD238374-5g |
Methyl benzo[d]oxazole-4-carboxylate |
128156-54-7 | 98% | 5g |
￥3690.0 | 2022-03-01 |
Methyl benzodoxazole-4-carboxylate Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:128156-54-7)Methyl benzodoxazole-4-carboxylate
Order Number:A889055
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 11:26
Price ($):572.0
Email:sales@amadischem.com
Methyl benzodoxazole-4-carboxylate Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:128156-54-7)Methyl benzodoxazole-4-carboxylate
Purity:99%
Quantity:5g
Price ($):572.0